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Compound of Interest

Compound Name: 5-Hydroxymethyl xylouridine

Cat. No.: B13918773

5-Hydroxymethyl xylouridine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Hydroxymethyl xylouridine is a modified nucleoside belonging to the pyrimidine family.
Structurally, it is an analog of thymidine, where the methyl group at the 5-position of the uracil
base is replaced by a hydroxymethyl group, and the ribose sugar is substituted with xylose.
This compound is of interest to researchers in the fields of medicinal chemistry and molecular
biology due to its potential applications as a biological probe and therapeutic agent. Its
structural similarity to natural nucleosides allows it to be recognized by cellular machinery
involved in DNA and RNA synthesis, making it a candidate for antiviral and anticancer drug
development.

Chemical Properties

A summary of the known chemical properties of 5-Hydroxymethyl xylouridine is provided
below. It is important to note that detailed experimental data for this specific compound is
limited in publicly accessible literature. The information presented here is a combination of data
from supplier databases and predicted properties.
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Property Value Source

CAS Number 52448-09-6 ChemicalBook][1]
Molecular Formula C10H14N207 ChemicalBook[1]
Molecular Weight 274.23 g/mol ChemicalBook][1]
Predicted Density 1.68+0.06 g/cm3 N/A

Predicted pKa 9.01+0.10 N/A

Physical Appearance White to off-white powder N/A

N Soluble in water and polar
Solubility ] N/A
organic solvents

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 5-Hydroxymethyl xylouridine are not
readily available in the surveyed literature. However, general synthetic strategies for nucleoside
analogs can be inferred. The synthesis would likely involve the glycosylation of a protected 5-
hydroxymethyluracil derivative with a protected xylose derivative.

A potential synthetic workflow is outlined below. This diagram represents a logical relationship
for a plausible synthetic route, not a specific, experimentally validated protocol.
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Caption: A generalized workflow for the synthesis of 5-Hydroxymethyl xylouridine.

The reactivity of 5-Hydroxymethyl xylouridine is expected to be dictated by its functional
groups: the hydroxyl groups on the xylose sugar and the hydroxymethyl group on the uracil
base, as well as the pyrimidine ring itself. The hydroxyl groups can undergo esterification and
etherification reactions. The pyrimidine ring can participate in reactions typical of uracil
derivatives.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for isolated 5-
Hydroxymethyl xylouridine is not currently available in the public domain. Such data would
be crucial for the unambiguous identification and characterization of the compound.
Researchers synthesizing this molecule would need to perform full spectroscopic analysis.

Biological Activity

5-Hydroxymethyl xylouridine is described as a thymidine analog.[1] Analogs of this nature
often exhibit biological activity by mimicking natural nucleosides and interfering with the
synthesis of DNA and/or RNA. This can lead to applications in antiviral and anticancer
therapies. The primary proposed mechanism of action is its incorporation into replicating DNA,
which can be utilized to label cells and monitor DNA synthesis.

At present, there is no specific information available in the reviewed literature detailing the
interaction of 5-Hydroxymethyl xylouridine with any particular signaling pathways. Further
research is required to elucidate its precise biological functions and mechanisms of action.

The following diagram illustrates a conceptual workflow for investigating the biological activity
of a novel nucleoside analog like 5-Hydroxymethyl xylouridine.
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Caption: A conceptual workflow for the biological evaluation of 5-Hydroxymethyl xylouridine.

Conclusion

5-Hydroxymethyl xylouridine represents a molecule of interest for further investigation in
medicinal chemistry and drug discovery. While basic chemical information is available, a
comprehensive understanding of its chemical and biological properties is hampered by the lack
of detailed, publicly available experimental data. Further research, including the development
and publication of a robust synthetic protocol and thorough spectroscopic and biological
characterization, is essential to unlock the full potential of this compound for researchers,
scientists, and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Hydroxymethyl xylouridine | 52448-09-6 [chemicalbook.com]

« To cite this document: BenchChem. ["chemical properties of 5-Hydroxymethyl xylouridine"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13918773#chemical-properties-of-5-hydroxymethyl-
xylouridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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